Cas no 891192-95-3 ((2S)-3-[(tert-butoxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid)

• Product Name: (2S)-3-[(tert-butoxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid
• CAS No: 891192-95-3
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• MDL: MFCD02682342
• CID: 69363
• PubChem ID: 14775612
• Update Time: 2024-10-26

(2S)-3-[(tert-butoxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Boc-2-Thiazolidinecarboxylic acid
• (S)-3-(tert-Butoxycarbonyl)thiazolidine-2-carboxylic acid
• (S)-3-Boc-thiazolidine-2-carboxylic acid
• (2S)-3-[(2-methylpropan-2-yl)oxycarbonyl]-1,3-thiazolidine-2-carboxylic acid
• Boc-(S)-thiazolidine-2-carboxylic acid
• N-BOC-(S)-THIAZOLIDINE-2-CARBOXYLIC ACID
• (2S)-3-(tert-butoxycarbonyl)-1,3-thiazolidine-2-carboxylic acid
• (S)-(tert-butoxycarbonyl)thiazolidine-2-carboxylic acid
• (S)-Thiazolidine-2,3-dicarboxylic acid 3-tert-butyl ester
• 2,3-Thiazolidinedicarboxylicacid,3-(1,1-dimethylethyl) ester,(2S)
• F-6131
• (2S)-3-[(tert-butoxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid
• 3-(1,1-Dimethylethyl) (2S)-2,3-thiazolidinedicarboxylate (ACI)
• SCHEMBL201910
• AS-34144
• N-Boc-(S)-thiazolidine-2-carboxylic acid, AldrichCPR
• CS-0053432
• DTXSID60563909
• N-Boc (S) thiazolidine-2-carboxylic acid
• MFCD02682342
• DB-336347
• 891192-95-3
• 2,3-thiazolidinedicarboxylic acid, 3-(1,1-dimethylethyl) ester, (2s)-
• AKOS015968859
• HYAXPNDMEODKHI-LURJTMIESA-N

• MDL： MFCD02682342
• Inchi： 1S/C9H15NO4S/c1-9(2,3)14-8(13)10-4-5-15-6(10)7(11)12/h6H,4-5H2,1-3H3,(H,11,12)/t6-/m0/s1
• InChI Key： HYAXPNDMEODKHI-LURJTMIESA-N
• SMILES： C1S[C@H](N(C(OC(C)(C)C)=O)C1)C(O[H])=O

Computed Properties

• Exact Mass: 233.07200
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.305
• Melting Point: 90-93℃
• Boiling Point: 385.3 °C at 760 mmHg
• Flash Point: 186.8 °C
• Refractive Index: 1.544
• PSA: 92.14000
• LogP: 1.31890

(2S)-3-[(tert-butoxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives